2-[(9-Methyl-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl)thio]propanoic acid

• IUPAC Name: 2-[(4-methyl-[1,2,4]triazolo[4,3-a]benzimidazol-1-yl)sulfanyl]propanoic acid
• InChI: InChI=1S/C12H12N4O2S/c1-7(10(17)18)19-12-14-13-11-15(2)8-5-3-4-6-9(8)16(11)12/h3-7H,1-2H3,(H,17,18)
• InChI Key: GAHHAMPYRNHBBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)SC1=NN=C2N1C3=CC=CC=C3N2C
• Molecular Formula: C12H12N4O2S
• DSSTOX Substance ID: DTXSID201139614
• Molecular Weight: 276.32 g/mol
• CAS RN: 681838-50-6

Description

2-[(9-Methyl-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl)thio]propanoic acid (MTA) is an organic compound that has been used in countless scientific research studies due to its unique properties. MTA is a derivative of benzimidazole, which is a heterocyclic aromatic compound containing a five-membered ring of nitrogen and carbon atoms. MTA has been studied for its potential applications in a wide range of scientific fields, including biochemistry, medicine, and pharmacology.

Scientific Research Applications

Synthetic Applications and Chemical Properties

The compound 2-[(9-Methyl-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl)thio]propanoic acid, a complex organic molecule, demonstrates significant potential in various scientific applications. While specific studies directly investigating this compound were not identified, insights can be drawn from related research in the field of heterocyclic compounds and their derivatives, particularly focusing on benzimidazole and triazole groups.

• Synthesis of Benzimidazole Derivatives :

  • Benzimidazole derivatives, sharing structural similarities with the compound , have been synthesized using o-phenylenediamines and a variety of electrophilic reagents. These compounds find utility in numerous biological applications due to their diverse pharmacological properties, which include antimicrobial, antiviral, and anticancer activities (Ibrahim, 2011).

• Chemical Transformations and Reactivity of Triazole Derivatives :

  • Triazole derivatives, another structural component of the compound, are known for their antioxidant and antiradical activities. These compounds are compared to biogenic amino acids like cysteine due to their open thiogroup and the presence of free SH-group in their structure. The versatility of triazole compounds in chemical transformations highlights their potential in synthesizing a variety of derivatives with specific properties (Kaplaushenko, 2019).

Biological Activities

• Antibacterial and Antifungal Properties :

  • Triazole-containing hybrids, including those with 1,2,4-triazole, have been identified as potent inhibitors of various biological targets such as DNA gyrase and topoisomerase IV. They exhibit broad-spectrum antibacterial activity against clinically significant organisms, including drug-resistant forms. The biological relevance of triazole derivatives, especially in combating antibiotic-resistant strains of bacteria such as Staphylococcus aureus, underscores their importance in medicinal chemistry (Li & Zhang, 2021).

• Potential as Pharmacophores :

  • Benzimidazole derivatives, part of the compound's structure, play a crucial role in medicinal chemistry. They are known for their extensive pharmacological functions, including acting as antimicrobial, antiviral, and anti-cancer agents. The versatility of benzimidazole derivatives in drug design and their potential as pharmacophores make them valuable in the pursuit of new therapeutic agents (Vasuki et al., 2021).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo-thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

Compounds with similar structures have been found to interact with different target receptors due to their hydrogen bond accepting and donating characteristics . This allows them to make specific interactions with different target receptors, which could potentially explain their wide range of pharmacological activities .

Biochemical Pathways

Compounds with similar structures have been found to exhibit a wide range of pharmacological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for compounds with similar structures .

Result of Action

Compounds with similar structures have been found to exhibit diverse pharmacological activities, suggesting that they may have multiple molecular and cellular effects .